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Compound of Interest

Compound Name: Rosinidin

Cat. No.: B1212618 Get Quote

For the attention of researchers, scientists, and professionals in drug development, this

document provides a comprehensive technical overview of Rosinidin, focusing on its

physicochemical properties, biological activity, and relevant experimental methodologies.

Core Compound Data
Rosinidin is a naturally occurring anthocyanidin, a type of flavonoid, found in various plants.[1]

[2] It is recognized for its antioxidant and anti-inflammatory properties.[1][2] The fundamental

physicochemical properties of Rosinidin are summarized below.

Identifier Value Source

CAS Number 4092-64-2 [1][2][3][4][5]

Molecular Formula C₁₇H₁₅O₆⁺ (Cation) [3][6]

C₁₇H₁₅ClO₆ (Chloride Salt) [2][4]

Molecular Weight 315.30 g/mol (Cation) [3][6]

350.75 g/mol (Chloride Salt) [1][2]

IUPAC Name

2-(4-hydroxy-3-

methoxyphenyl)-7-

methoxychromenylium-3,5-diol

[3]

Biological Activity and Signaling Pathways
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Rosinidin has demonstrated significant potential in preclinical studies, primarily through its

antioxidant and anti-inflammatory mechanisms. These activities suggest its therapeutic

potential in conditions such as neurodegenerative diseases and diabetes.

Anti-inflammatory and Neuroprotective Signaling
Rosinidin has been shown to modulate key signaling pathways involved in inflammation and

cellular defense. A prominent mechanism is the inhibition of the NF-κB (Nuclear Factor kappa

B) pathway and the activation of the Nrf2 (Nuclear factor erythroid 2-related factor 2) pathway.

[3][7]

NF-κB Inhibition: In inflammatory conditions, NF-κB is activated, leading to the transcription

of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6.[1][8] Rosinidin has been

observed to suppress the activation of NF-κB, thereby reducing the production of these

inflammatory mediators.[3][8]

Nrf2 Activation: The Nrf2 pathway is a primary cellular defense mechanism against oxidative

stress. When activated, Nrf2 translocates to the nucleus and initiates the transcription of

antioxidant enzymes. Rosinidin has been shown to activate this pathway, enhancing the

cellular antioxidant response.[3]

The interplay of these pathways is crucial in the neuroprotective effects of Rosinidin observed

in models of Parkinson's disease.[3] By mitigating neuroinflammation and oxidative stress,

Rosinidin helps protect neurons from damage.[3][7]
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Rosinidin's Anti-inflammatory and Antioxidant Signaling Pathway
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Workflow for In Vivo Neuroprotection Study

Experimental Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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